molecular formula C16H22Cl3N5 B6258778 6-(4-phenylpiperazin-1-yl)pyridine-3-carboximidamide trihydrochloride CAS No. 1376162-36-5

6-(4-phenylpiperazin-1-yl)pyridine-3-carboximidamide trihydrochloride

Cat. No. B6258778
CAS RN: 1376162-36-5
M. Wt: 390.7
InChI Key:
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Description

6-(4-phenylpiperazin-1-yl)pyridine-3-carboximidamide, also known as A1, is a selective, competitive inhibitor of C1s . It was identified through a virtual screen for small molecules that interact with the C1s substrate recognition site .


Chemical Reactions Analysis

A1 has been shown to dose-dependently inhibit the classical pathway (CP) of complement activation by heparin-induced immune complexes, CP-driven lysis of Ab-sensitized sheep erythrocytes, CP activation in a pathway-specific ELISA, and cleavage of C2 by C1s .

Mechanism of Action

A1 acts as a selective, competitive inhibitor of C1s, a component of the classical pathway (CP) of the complement system . It binds directly to C1s with a Kd of approximately 9.8 μM and competitively inhibits its activity with an inhibition constant (Ki) of approximately 5.8 μM .

Future Directions

The development of increasingly potent and selective A1 analogs for both research and therapeutic purposes is a potential future direction . This is particularly relevant given the role of the classical pathway in many complement-mediated diseases and the need for small-molecule C1s inhibitors .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 6-(4-phenylpiperazin-1-yl)pyridine-3-carboximidamide trihydrochloride involves the reaction of 4-phenylpiperazine with 3-cyanopyridine followed by the addition of hydrochloric acid and subsequent purification steps.", "Starting Materials": ["4-phenylpiperazine", "3-cyanopyridine", "hydrochloric acid"], "Reaction": ["Step 1: 4-phenylpiperazine is reacted with 3-cyanopyridine in the presence of a suitable solvent and a catalyst to form 6-(4-phenylpiperazin-1-yl)pyridine-3-carbonitrile.", "Step 2: The resulting product is then treated with hydrochloric acid to form the trihydrochloride salt of 6-(4-phenylpiperazin-1-yl)pyridine-3-carboximidamide.", "Step 3: The product is then purified using standard techniques such as recrystallization or chromatography to obtain the final compound in pure form."] }

CAS RN

1376162-36-5

Product Name

6-(4-phenylpiperazin-1-yl)pyridine-3-carboximidamide trihydrochloride

Molecular Formula

C16H22Cl3N5

Molecular Weight

390.7

Purity

95

Origin of Product

United States

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